![molecular formula C19H15BrN2O2 B3869056 N'-(3-bromobenzylidene)-2-(1-naphthyloxy)acetohydrazide](/img/structure/B3869056.png)
N'-(3-bromobenzylidene)-2-(1-naphthyloxy)acetohydrazide
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Overview
Description
N'-(3-bromobenzylidene)-2-(1-naphthyloxy)acetohydrazide, also known as BBNAH, is a compound that has gained significant attention in scientific research due to its potential applications in various fields. BBNAH is a hydrazone derivative that is synthesized by the condensation reaction between 3-bromobenzaldehyde and 2-(1-naphthyloxy) acetic acid hydrazide.
Scientific Research Applications
N'-(3-bromobenzylidene)-2-(1-naphthyloxy)acetohydrazide has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and material science. This compound has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been used as a ligand in the synthesis of metal complexes for catalytic applications. This compound has also been used as a fluorescent probe for the detection of metal ions in biological samples.
Mechanism of Action
The mechanism of action of N'-(3-bromobenzylidene)-2-(1-naphthyloxy)acetohydrazide is not fully understood. However, it is believed that this compound interacts with specific targets in the body such as enzymes, receptors, and ion channels. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which is beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of acetylcholinesterase, which leads to an increase in the concentration of acetylcholine in the brain. This compound has also been shown to have antioxidant properties, which can protect cells from oxidative damage. This compound has been shown to have anti-inflammatory properties, which can reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
N'-(3-bromobenzylidene)-2-(1-naphthyloxy)acetohydrazide has several advantages for lab experiments. This compound is easy to synthesize and purify, which makes it readily available for research. This compound has also been shown to have low toxicity, which makes it safe to use in lab experiments. However, this compound has some limitations for lab experiments. This compound has poor solubility in water, which makes it difficult to use in aqueous solutions. This compound is also sensitive to light and air, which can affect its stability.
Future Directions
There are several future directions for the research on N'-(3-bromobenzylidene)-2-(1-naphthyloxy)acetohydrazide. One direction is to study the structure-activity relationship of this compound and its derivatives to identify more potent compounds for medicinal applications. Another direction is to study the mechanism of action of this compound and its derivatives to understand their interactions with specific targets in the body. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound and its derivatives to optimize their therapeutic efficacy. Finally, another direction is to study the potential applications of this compound and its derivatives in material science, such as in the synthesis of metal complexes for catalytic applications.
properties
IUPAC Name |
N-[(E)-(3-bromophenyl)methylideneamino]-2-naphthalen-1-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15BrN2O2/c20-16-8-3-5-14(11-16)12-21-22-19(23)13-24-18-10-4-7-15-6-1-2-9-17(15)18/h1-12H,13H2,(H,22,23)/b21-12+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHEJFRIGAGWYDL-CIAFOILYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2OCC(=O)NN=CC3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC=C2OCC(=O)N/N=C/C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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